Cas no 101756-34-7 (Propanedinitrile,2-[3-(1H-indol-3-yl)-2-propen-1-ylidene]-)

• Product Name: Propanedinitrile,2-[3-(1H-indol-3-yl)-2-propen-1-ylidene]-
• CAS No: 101756-34-7
• MF: C₁₄H₁₁N₃
• MW: 221.257242441177
• CID: 194062
• PubChem ID: 58852
• Update Time: 2025-04-19

Propanedinitrile,2-[3-(1H-indol-3-yl)-2-propen-1-ylidene]- Chemical and Physical Properties

Names and Identifiers

• Propanedinitrile,2-[3-(1H-indol-3-yl)-2-propen-1-ylidene]-
• 2-[3-(1H-indol-3-yl)propylidene]propanedinitrile
• (3-Indolyl)propenylidenemalononitrile
• [3-(1h-indol-3-yl)propylidene]propanedinitrile
• AC1L1PWY
• AC1Q4PYX
• LS-88954
• MALONONITRILE, (3-INDOLYL)PROPENYLIDENE-
• 101756-34-7
• DTXSID10144166

• Inchi： 1S/C14H11N3/c15-8-11(9-16)4-3-5-12-10-17-14-7-2-1-6-13(12)14/h1-2,4,6-7,10,17H,3,5H2
• InChI Key： IIANQTNBCMWVJB-UHFFFAOYSA-N
• SMILES： N1C=C(CC/C=C(\C#N)/C#N)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 220.0876
• Monoisotopic Mass: 221.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 374
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 63.4A^2

Experimental Properties

• Density: 1.223
• Boiling Point: 507°Cat760mmHg
• Flash Point: 157.2°C
• Refractive Index: 1.654
• PSA: 63.37
• LogP: 3.07406